N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0919777
InChI:
InChI=1S/C24H16ClF3N2O2S/c25-18-12-11-17(24(26,27)28)13-19(18)29-20(31)14-33-23-30-21(15-7-3-1-4-8-15)22(32-23)16-9-5-2-6-10-16/h1-13H,14H2,(H,29,31)
SMILES:
C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C4=CC=CC=C4
Molecular Formula:
C24H16ClF3N2O2S
Molecular Weight:
488.9 g/mol
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide
CAS No.:
Cat. No.: VC0919777
Molecular Formula: C24H16ClF3N2O2S
Molecular Weight: 488.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H16ClF3N2O2S |
|---|---|
| Molecular Weight | 488.9 g/mol |
| IUPAC Name | N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide |
| Standard InChI | InChI=1S/C24H16ClF3N2O2S/c25-18-12-11-17(24(26,27)28)13-19(18)29-20(31)14-33-23-30-21(15-7-3-1-4-8-15)22(32-23)16-9-5-2-6-10-16/h1-13H,14H2,(H,29,31) |
| Standard InChI Key | XZNMCZKIISQZBJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C4=CC=CC=C4 |
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